5-(3-Methoxyphenyl)-2-methyl-2-azabicyclo[3.2.1]octan-8-one

• CAS No.: 61320-99-8
• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol
• IUPAC Name: 5-(3-methoxyphenyl)-2-methyl-2-azabicyclo[3.2.1]octan-8-one
• InChI: InChI=1S/C15H19NO2/c1-16-9-8-15(7-6-13(16)14(15)17)11-4-3-5-12(10-11)18-2/h3-5,10,13H,6-9H2,1-2H3
• InChI Key: QPAOLGRRDDZZGP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CCC1C2=O)C3=CC(=CC=C3)OC

Description

5-(3-Methoxyphenyl)-2-methyl-2-azabicyclo[321]octan-8-one is a complex organic compound belonging to the class of azabicyclo compounds These compounds are characterized by their bicyclic structure containing nitrogen

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-Methoxyphenyl)-2-methyl-2-azabicyclo[3.2.1]octan-8-one typically involves multiple steps. One common approach is the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold, which serves as the core structure. This can be achieved through various methodologies, including the use of chiral catalysts and stereoselective reactions . Another method involves the desymmetrization of achiral tropinone derivatives to form the desired bicyclic structure .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic routes for scalability and cost-effectiveness. This includes the use of efficient catalysts, high-yield reactions, and streamlined purification processes to ensure the production of high-purity compounds suitable for commercial applications .

Chemical Reactions Analysis

Types of Reactions

5-(3-Methoxyphenyl)-2-methyl-2-azabicyclo[3.2.1]octan-8-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups attached to the bicyclic core.

Substitution: The methoxyphenyl group can participate in substitution reactions, leading to the formation of new compounds with altered properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

5-(3-Methoxyphenyl)-2-methyl-2-azabicyclo[3.2.1]octan-8-one has several scientific research applications:

Chemistry: It serves as a key intermediate in the synthesis of more complex molecules and as a building block for drug discovery.

Biology: The compound’s structure allows it to interact with biological targets, making it useful in studying biochemical pathways and receptor interactions.

Industry: Used in the production of fine chemicals and as a precursor for various industrial processes.

Mechanism of Action

The mechanism of action of 5-(3-Methoxyphenyl)-2-methyl-2-azabicyclo[3.2.1]octan-8-one involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, altering their activity and influencing various biochemical pathways. The exact mechanism depends on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

Tropinone: Another azabicyclo compound with a similar core structure but different functional groups.

2-(8-azabicyclo[3.2.1]octan-3-yl)-3-imino-2,3-dihydro-1H-isoindol-1-one: A derivative with nematicidal activity.

Uniqueness

5-(3-Methoxyphenyl)-2-methyl-2-azabicyclo[3.2.1]octan-8-one is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. This